Cas no 2551117-79-2 (5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride)

• Product Name: 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride
• CAS No: 2551117-79-2
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• MDL: MFCD32874583
• CID: 5361784
• PubChem ID: 164664267
• Update Time: 2025-11-01

5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(methylamino)pyridazine-4-carboxylic acid hydrochloride
• Z4748640483
• 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride

• MDL： MFCD32874583
• Inchi： 1S/C6H7N3O2.ClH/c1-7-5-3-9-8-2-4(5)6(10)11;/h2-3H,1H3,(H,7,8)(H,10,11);1H
• InChI Key： VITJCVFKZYLENH-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=NC=C1NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 75.1

Additional information on 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride

Recent Advances in the Study of 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride (CAS: 2551117-79-2)

The compound 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride (CAS: 2551117-79-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridazine core and methylamino substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is particularly relevant for industrial applications, where cost-effective and scalable synthesis is critical.

Pharmacological evaluations have revealed that 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride exhibits notable activity as an inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Preliminary in vitro studies demonstrated its ability to selectively target specific kinase pathways, suggesting its potential as a lead compound for the development of new kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has explored the compound's role in modulating other biological targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its interaction with G-protein coupled receptors (GPCRs), which could open new avenues for treating neurological disorders. The study provided structural insights into how the compound binds to these receptors, offering a foundation for further drug design.

Despite these promising findings, challenges remain in the development of 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently investigating derivative compounds and formulation strategies to overcome these limitations.

In conclusion, 5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further research and development. Continued exploration of its pharmacological properties and synthetic optimization will be crucial for unlocking its full therapeutic potential.